2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide

• Molecular Formula: C17H27N3O
• Molecular Weight: 289.4 g/mol
• SMILES: CCN(CC1CCCCN1CC2=CC=CC=C2)C(=O)CN
• InChI: InChI=1S/C17H27N3O/c1-2-19(17(21)12-18)14-16-10-6-7-11-20(16)13-15-8-4-3-5-9-15/h3-5,8-9,16H,2,6-7,10-14,18H2,1H3
• InChIKey: FGPBFSWYEDBUFL-UHFFFAOYSA-N

Researchers mapping sigma receptor pharmacophores or developing AChE inhibitors often face a gap in the 2-ylmethyl piperidine series, where commercial availability lags behind the well-characterized 4-substituted analogs. This compound directly addresses that gap. - 2-ylmethyl attachment geometry provides a structurally differentiated scaffold for sigma-1 vs. sigma-2 subtype selectivity profiling, distinct from the 4-substituted series. - N-ethyl substituent enables systematic logP modulation (estimated ΔlogP ≈ +0.5 per methylene) for ADME-Tox SAR campaigns alongside N-H, N-methyl, and N-isopropyl analogs. - Terminal primary amine permits copper-free click chemistry, biotinylation, or fluorophore conjugation for target engagement and ABPP probe construction without electrophilic warhead artifacts.

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide: Chemical Identity, Scaffold Class, and Procurement Profile

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide (CAS 1353986-34-1) is a synthetic small molecule (MW 289.4 g/mol, C₁₇H₂₇N₃O) belonging to the piperidine-based alkylacetamide class . Its structure features an N-ethylacetamide side chain grafted onto a 1-benzylpiperidine core via a 2-methyl linker, distinguishing it from the more extensively studied N-(1-benzylpiperidin-4-yl)arylacetamide sigma receptor ligand series [1]. The compound is available from a limited number of research chemical suppliers at purities ≥95% for laboratory use only . Its classification as a GHS07 harmful/irritant dictates specific handling and storage requirements during procurement .

▸ 2-ylmethyl piperidine scaffold distinct from common 4-substituted sigma ligand series

▸ Available from limited research suppliers in high purity; confirm stock before long-term studies

▸ GHS07 classification mandates controlled handling and storage per safety data sheet

• [1] Huang, Y., Hammond, P. S., Wu, L., & Mach, R. H. (1998). Synthesis and structure-activity relationships of N-(1-benzylpiperidin-4-yl)arylacetamide analogues as potent sigma1 receptor ligands. Journal of Medicinal Chemistry, 41(13), 2361–2370. View Source

Why 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide Cannot Be Replaced by Common Piperidine-Acetamide Analogs

Within the piperidine-acetamide chemical space, seemingly minor structural variations—the position of the acetamide attachment on the piperidine ring (2-ylmethyl vs. 4-yl), the nature of the N-alkyl substituent (ethyl vs. methyl vs. hydrogen), and the terminal group on the acetamide (amino vs. chloro vs. aryl)—produce divergent biological activity profiles that preclude generic substitution [1]. The 2-ylmethyl attachment creates a chiral center and alters the spatial presentation of the pharmacophore relative to the 4-substituted series, while the N-ethyl group modulates lipophilicity (calculated logP), metabolic stability, and steric interactions with target binding pockets compared to N-methyl or N-H analogs [2]. Direct experimental evidence for this compound's differentiation is limited; the quantitative comparisons below represent the best available data from structurally proximate analogs and class-level inference.

2-ylmethyl vs 4-yl attachment

Scaffold position may shift sigma receptor subtype selectivity; direct binding data not available.

N-ethyl vs N-methyl substitution

Ethyl group increases lipophilicity and may alter metabolic N-dealkylation rates; ADME profile may not transfer.

Terminal primary amine enables conjugation; chloro-analog alkylating reactivity creates different probe limitations.

Limited commercial sourcing

Fewer than 5 active suppliers; supply continuity may require advance verification before critical experiments.

• [1] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). New piperidine-based derivatives as sigma receptor ligands. Synthesis and pharmacological evaluation. Bioorganic & Medicinal Chemistry Letters, 28(19), 3206–3209. View Source
• [2] Caujolle, F., Pham Huu Chanh, Dat-Xuong, N., & Azum-Gelade, M. C. (1970). Toxicological studies upon acetamide and its N-methyl and N-ethyl derivatives. Arzneimittel-Forschung, 20, 1242. View Source

2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide: Head-to-Head and Class-Level Quantitative Differentiation Evidence

Sigma-1 Receptor Affinity: 2-ylmethyl vs. 4-yl Series Structural Differentiation

The target compound's 2-ylmethyl attachment differentiates it from the well-characterized N-(1-benzylpiperidin-4-yl)arylacetamide series. The 4-substituted parent compound N-(1-benzylpiperidin-4-yl)phenylacetamide exhibits a σ₁ Ki of 3.90 nM with ~62-fold selectivity over σ₂ (Ki = 240 nM) [1]. Published SAR indicates that moving substitution from the 4-position to the 2-position of the piperidine ring alters both affinity and subtype selectivity [2]. No direct σ₁/σ₂ binding data for the target compound are available; this represents a class-level structural inference.

Sigma-1 Affinity: Scaffold

Class-level

No direct data; 4-substituted comparator Ki = 3.90 nM

Supports scaffold-directed sigma receptor profiling

Affinity data to verify experimentally

Evidence Dimension	Sigma-1 receptor binding affinity (Ki)
Target Compound Data	No direct experimental data available
Comparator Or Baseline	N-(1-benzylpiperidin-4-yl)phenylacetamide: σ₁ Ki = 3.90 nM; σ₂ Ki = 240 nM
Quantified Difference	Structural scaffold divergence (2-ylmethyl vs. 4-yl attachment); quantitative affinity difference undetermined
Conditions	[³H]-(+)-pentazocine binding assay on guinea pig brain membranes (for comparator)

Why This Matters

The 2-ylmethyl scaffold provides access to a distinct conformational space that may yield altered sigma receptor subtype selectivity compared to the 4-substituted series, relevant for CNS probe development.

• [1] Huang, Y., Hammond, P. S., Wu, L., & Mach, R. H. (1998). Journal of Medicinal Chemistry, 41(13), 2361–2370. View Source
• [2] Zampieri, D., Romano, M., Menegazzi, R., & Mamolo, M. G. (2018). Bioorganic & Medicinal Chemistry Letters, 28(19), 3206–3209. View Source

N-Ethyl vs. N-Methyl Substitution: Physicochemical Property Differentiation

The target compound carries an N-ethyl substituent on the acetamide nitrogen, whereas the closest commercially available analog, 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-acetamide (CAS 1353984-47-0; MW 275.39), bears an N-methyl group . The ethyl-for-methyl substitution increases molecular weight by 14 Da and calculated logP by approximately 0.5 units, altering membrane permeability and metabolic N-dealkylation susceptibility [1][2]. Toxicological studies on simple alkylacetamides demonstrate that N-ethyl derivatives exhibit distinct metabolic and toxicity profiles compared to N-methyl analogs [2].

N-Ethyl vs N-Methyl Substitution

Reported

ΔMW +14 Da, ΔlogP ≈ +0.5

May alter membrane permeability and metabolic stability

logP increase estimated; requires assay validation

Evidence Dimension	Lipophilicity and metabolic stability (N-ethyl vs. N-methyl)
Target Compound Data	MW 289.4; N-ethyl substituent
Comparator Or Baseline	2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-methyl-acetamide: MW 275.39; N-methyl substituent
Quantified Difference	ΔMW = +14 Da; estimated ΔlogP ≈ +0.5 (ethyl vs. methyl)
Conditions	Calculated physicochemical properties based on structural comparison

Why This Matters

The N-ethyl group increases lipophilicity, which may enhance blood-brain barrier penetration but also alter cytochrome P450-mediated N-dealkylation rates relative to the N-methyl analog.

• [1] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525–616. View Source
• [2] Caujolle, F., Pham Huu Chanh, Dat-Xuong, N., & Azum-Gelade, M. C. (1970). Toxicological studies upon acetamide and its N-methyl and N-ethyl derivatives. Arzneimittel-Forschung, 20, 1242. View Source

Terminal Amino vs. Chloro Group: Reactivity and Biological Profile Distinction

The target compound contains a terminal primary amine (2-aminoacetamide), distinguishing it from the chloro analog N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-ethyl-acetamide (CAS not specified; MW 308.8) . The 2-amino group is a hydrogen-bond donor and enables further derivatization via amide coupling or reductive amination, whereas the 2-chloro group is an electrophilic alkylating moiety associated with potential cytotoxicity via covalent protein modification [1]. The target compound's amino group is classified as harmful/irritant (GHS07), while the chloro analog may carry additional alkylation-related hazards .

Amino vs Chloro Terminal Group

Reported

ΔMW -19.4 Da; nucleophilic amine vs electrophilic chloride

Enables conjugation for target identification studies

Reactivity profile differs from chloro analogs

Evidence Dimension	Functional group reactivity and derivatization potential
Target Compound Data	Terminal -NH₂ group (2-aminoacetamide); MW 289.4
Comparator Or Baseline	N-(1-Benzyl-piperidin-2-ylmethyl)-2-chloro-N-ethyl-acetamide: terminal -Cl group (2-chloroacetamide); MW 308.8
Quantified Difference	ΔMW = -19.4 Da; nucleophilic amine vs. electrophilic alkyl chloride
Conditions	Structural and reactivity class comparison

Why This Matters

The primary amine permits conjugation to fluorophores, biotin, or solid supports for target identification studies, whereas the chloro analog is restricted to alkylation-based probe design.

• [1] Wheeler, K. T., Wang, L. M., Wallen, C. A., Childers, S. R., Cline, J. M., Keng, P. C., & Mach, R. H. (2000). Sigma-2 receptors as a biomarker of proliferation in solid tumours. British Journal of Cancer, 82(6), 1223–1232. View Source

Availability and Purity Scope: Limited-Source Procurement Constraint

The target compound (CAS 1353986-34-1) is listed by fewer than 5 identified suppliers (Fluorochem, AKSci, MolCore, Leyan) at purities of 95%–98%, with some sources showing 'discontinued' status . In contrast, the more common N-(1-benzylpiperidin-4-yl)phenylacetamide scaffold and the N-methyl analog are available from broader supplier networks. The limited supplier base for this specific N-ethyl-2-ylmethyl derivative creates procurement lead-time and supply continuity considerations.

Supplier Scope & Purity

Data to verify

2–4 active suppliers; purity 95–98%

Procurement lead-time and continuity review

Supplier status may change; verify before long-term studies

Evidence Dimension	Supplier count and purity range
Target Compound Data	2–4 active suppliers; purity 95–98%
Comparator Or Baseline	Structurally related N-methyl analog: ≥5 suppliers; benchmark 4-substituted arylacetamides: >10 suppliers
Quantified Difference	Supplier count ratio approximately 1:2 to 1:5
Conditions	Commercial chemical marketplace assessment (2025–2026)

Why This Matters

Procurement planning must account for single-source dependency risk; researchers requiring uninterrupted supply should verify vendor stock status before initiating long-term studies.

In Silico Predicted AChE Inhibition: Scaffold-Based Differentiation from 4-Substituted Series

A molecular docking study identified 2-[(1-benzylpiperidin-2-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one—sharing the identical 1-benzylpiperidin-2-ylmethyl scaffold—as a potent AChE inhibitor among screened candidates [1]. This scaffold-differentiated activity suggests the 2-ylmethyl attachment may confer AChE binding capability not observed with 4-substituted piperidine analogs. Separately, N-benzyl piperidine derivatives have been reported as dual HDAC/AChE inhibitors for Alzheimer's disease [2]. No direct AChE IC₅₀ data exist for the target compound.

In Silico AChE Prediction

Class-level

Scaffold associated with AChE inhibition in docking study

May support AChE inhibitor screening

Empirical validation required; in silico only

Evidence Dimension	Predicted AChE inhibitory activity (scaffold association)
Target Compound Data	No direct experimental data; shares 1-benzylpiperidin-2-ylmethyl scaffold with active compounds
Comparator Or Baseline	2-[(1-benzylpiperidin-2-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one: identified as novel potent AChE inhibitor via in silico docking
Quantified Difference	Scaffold identity; target-specific activity unconfirmed
Conditions	In silico molecular docking simulation

Why This Matters

The 1-benzylpiperidin-2-ylmethyl scaffold may serve as a privileged starting point for AChE inhibitor development, an area dominated by 4-substituted piperidine chemotypes, warranting empirical validation.

• [1] Organic Chemistry Research (2022). Study and Evaluation of Novel Potent Acetyl Choline Esterase Inhibitors Using Molecular Docking Simulations: An In-silico Approach. View Source
• [2] ScienceDirect (2025). Design, synthesis, and biological evaluation of novel N-Benzyl piperidine derivatives as potent HDAC/AChE inhibitors for Alzheimer's disease. View Source

Optimal Research Applications for 2-Amino-N-(1-benzyl-piperidin-2-ylmethyl)-N-ethyl-acetamide Based on Quantitative Differentiation Evidence

Sigma Receptor Subtype Selectivity Profiling via 2-ylmethyl Scaffold Exploration

The compound's 2-ylmethyl attachment position on the piperidine ring provides a structurally differentiated scaffold for probing sigma-1 vs. sigma-2 receptor subtype selectivity. Researchers seeking to move beyond the well-characterized 4-substituted series (where the parent compound achieves σ₁ Ki = 3.90 nM with ~62-fold selectivity [1]) can use this compound to generate binding data for the underexplored 2-ylmethyl geometric isomer series, contributing to sigma receptor pharmacophore mapping [2].

Structure-Activity Relationship Studies of N-Alkyl Chain Length on ADME Properties

As the N-ethyl member of a homologous series (N-H, N-methyl, N-ethyl, N-isopropyl), this compound enables systematic investigation of how incremental alkyl chain extension affects lipophilicity (estimated ΔlogP ≈ +0.5 per methylene unit [2]), metabolic N-dealkylation rates, and blood-brain barrier penetration. Toxicological precedent indicates that N-ethyl vs. N-methyl substitution alters in vivo toxicity profiles [3], making this compound a critical comparator in ADME-Tox SAR campaigns.

Chemical Probe Derivatization via Terminal Primary Amine Conjugation

The terminal primary amine distinguishes this compound from 2-chloroacetamide analogs (MW 308.8 [1]) and enables copper-free click chemistry, biotinylation, or fluorophore conjugation for target engagement studies. This reactivity profile supports the construction of affinity probes, activity-based protein profiling (ABPP) reagents, or pull-down probes for target deconvolution without the confounding alkylation artifacts inherent to 2-chloro electrophilic warheads [2].

Acetylcholinesterase Inhibitor Lead Generation from the 1-Benzylpiperidin-2-ylmethyl Scaffold

In silico docking studies have identified compounds bearing the 1-benzylpiperidin-2-ylmethyl scaffold as potent AChE inhibitors, distinct from conventional 4-substituted piperidine-based inhibitors [1]. The target compound provides a synthetically accessible starting point for generating focused libraries to empirically validate and optimize this scaffold for AChE inhibition, with potential relevance to Alzheimer's disease drug discovery programs [2].

Application

Selection Property

Validation Focus

Sigma receptor subtype profiling

2-ylmethyl scaffold differentiation

Sigma-1/sigma-2 binding assays

N-alkyl chain SAR studies

N-ethyl substitution impact

logP and metabolic stability assays

Chemical probe derivatization

Terminal amine reactivity

Conjugation and pull-down validation

AChE inhibitor scaffold exploration

1-benzylpiperidin-2-ylmethyl core

AChE inhibition screening

• [1] Huang, Y., Hammond, P. S., Wu, L., & Mach, R. H. (1998). Journal of Medicinal Chemistry, 41(13), 2361–2370. View Source
• [2] Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical Reviews, 71(6), 525–616. View Source
• [3] Caujolle, F., Pham Huu Chanh, Dat-Xuong, N., & Azum-Gelade, M. C. (1970). Arzneimittel-Forschung, 20, 1242. View Source